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Compound of Interest

Compound Name: 1-(7-Nitro-1H-indol-3-YL)ethanone
CAS No.: 165669-21-6
Cat. No.: B185881
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A Bifunctional "Push-Pull" Scaffold for Medicinal Chemistry

Part 1: Executive Summary & Strategic Value

3-Acetyl-7-nitroindole (3-Ac-7-NI) represents a high-value heterocyclic intermediate
characterized by a unique electronic "push-pull” system. Unlike simple indoles, this molecule
integrates two orthogonally reactive handles: a C3-acetyl group (electrophilic carbonyl) and a
C7-nitro group (reducible nitrogen source).

For the medicinal chemist, this scaffold offers a direct gateway to "privileged structures” found
in kinase inhibitors, antiviral agents, and CNS-active ligands. Its strategic value lies in its ability
to undergo divergent functionalization:

e C3-Position: Ready for condensation reactions (Claisen-Schmidt) to form chalcones or
reduction to ethyl/vinyl linkers.

e C7-Position: A masked amino group. The 7-nitro moiety, upon reduction, yields 7-
aminoindoles—a critical motif for hydrogen-bonding interactions in ATP-binding pockets
(e.g., in CDK or kinase inhibitors) which is often difficult to access via direct amination.
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Part 2: Chemical Profile & Properties[1]

Physicochemical Data
Property Specification Notes

1-(7-nitro-1H-indol-3-

IUPAC Name
yl)ethanone
Molecular Formula C10HsN203
Molecular Weight 204.18 g/mol
Yellow to orange crystalline Nitro group conjugation lends
Appearance .
solid color.
. Poor solubility in
Solubility DMSO, DMF, hot Ethanol
water/hexane.
More acidic than indole (pKa
~16) due to electron-
pKa (NH) ~13.5 ) )
withdrawing -NO2 and -
COCHs.
H-Bond Donors 1 (Indole NH)
H-Bond Acceptors 3 (Nitro O, Carbonyl O)

Electronic "Push-Pull" Mechanism

The indole ring acts as a conduit between the electron-donating nitrogen (N1) and the electron-
withdrawing acetyl group at C3. The C7-nitro group introduces a secondary electronic pull,
deactivating the benzene ring but increasing the acidity of the N1-proton. This unique electronic
landscape makes the C2 position susceptible to nucleophilic attack under specific conditions,
allowing for further functionalization.

Part 3: Synthesis & Experimental Protocols

Directive:Regioselective synthesis is critical. Direct nitration of 3-acetylindole often yields a
mixture of 4-, 5-, and 6-nitro isomers. The preferred route is the acetylation of the pre-
functionalized 7-nitroindole.
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Preferred Route: Vilsmeier-Haack / Friedel-Crafts
Acetylation

This protocol utilizes 7-nitroindole as the starting material to ensure the nitro group is fixed at
the C7 position.

Reagents:
e Substrate: 7-Nitroindole (CAS: 6960-42-5)

e Acylating Agent: Acetic Anhydride (
) or Acetyl Chloride (

)

o Catalyst: Tin(IV) Chloride (

) or Aluminum Chloride (

)

¢ Solvent: Dichloromethane (DCM) or Nitrobenzene

Step-by-Step Protocol:

e Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar
and nitrogen inlet, dissolve 7-nitroindole (10 mmol, 1.62 g) in anhydrous DCM (50 mL).

e Lewis Acid Addition: Cool the solution to 0°C in an ice bath. Add

(12 mmol, 1.4 mL) dropwise via syringe. Note: Fuming occurs; ensure proper venting.

e Acylation: Add Acetyl Chloride (11 mmol, 0.78 mL) dropwise over 10 minutes. The solution
will darken as the complex forms.

* Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature (RT) for
4—6 hours. Monitor via TLC (50% EtOAc/Hexane). The product will appear as a lower Rf spot
compared to the starting material.
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e Quenching: Pour the reaction mixture slowly into 100 mL of ice-cold water containing 1M HCI
to break the Lewis acid complex.

o Extraction: Extract with DCM (3 x 50 mL). Wash combined organics with saturated

(to remove acid) and brine.

 Purification: Dry over

, filter, and concentrate in vacuo. Recrystallize the crude solid from Ethanol/Water to yield 3-
acetyl-7-nitroindole as yellow needles.

Yield Expectation: 65-75%

Visualization of Synthesis Logic

The following diagram illustrates the regioselectivity logic and downstream utility.

Nitro Reduction 7-Amino-3-acetylindole
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7-Nitroindole
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Caption: Synthetic workflow transforming 7-nitroindole into the bifunctional 3-acetyl-7-
nitroindole scaffold and its divergent applications.

Part 4: Functional Applications & Mechanism of
Action
Precursor for 7-Substituted Indole Drugs
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The 7-position of the indole ring is often called the "privileged position” in kinase inhibitor
design. Substituents here can interact with the solvent-exposed region or specific hinge
residues of the ATP-binding pocket.

o Workflow: 3-Ac-7-NI

Reduction of Nitro
7-Amino-3-acetylindole
Amide coupling/Sulfonylation.

» Relevance: This mimics the core structure of several experimental HIV-1 attachment
inhibitors and anticancer agents targeting the MAPK pathway.

Synthesis of Bioactive Chalcones
The C3-acetyl group contains acidic

-protons (

), allowing it to act as a nucleophile in aldol condensations.

e Reaction: 3-Ac-7-NI + Aryl Aldehyde

Indolyl-Chalcone.

o Bioactivity: These chalcone derivatives have demonstrated potency as tubulin polymerization
inhibitors and antioxidants by stabilizing reactive oxygen species (ROS) via the indole NH
and the conjugated enone system.

Nitric Oxide Synthase (NOS) Inhibition Context

While 7-nitroindole (7-NI) is a well-documented selective inhibitor of neuronal nitric oxide
synthase (nNOS), the 3-acetyl derivative modifies this activity.

e Mechanism: 7-NI binds to the heme active site of nNOS. The addition of the bulky 3-acetyl
group likely alters binding affinity due to steric clash within the porphyrin binding pocket.
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o Research Use: Researchers use 3-Ac-7-NI primarily as a negative control or a structural
probe to map the steric tolerance of the NOS active site.

Part 5: Safety & Handling (SDS Summary)

Signal Word: WARNING

Hazard Class Statement Precaution

) Use in a fume hood. Wear
o Harmful if swallowed or ) )
Acute Toxicity inhaled N95/P100 mask if handling
inhaled.
powder.

Wear nitrile gloves and safety

Skin/Eye lIrritant Causes serious eye irritation.
goggles.
o Nitro compounds can be Avoid high heat (>150°C) or
Reactivity i o
energetic. shock. Do not distill to dryness.
Storage Light sensitive. Store in amber vials at 2—-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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